Cas no 1040644-14-1 (N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-oxo-2H-chromene-3-carboxamide
• CAS No: 1040644-14-1
• MF: C₂₃H₂₂N₂O₄
• MW: 390.431786060333
• CID: 6195313
• PubChem ID: 25851206
• Update Time: 2025-11-04

N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-oxo-2H-chromene-3-carboxamide
• VU0635576-1
• AKOS024498074
• 1040644-14-1
• F5098-0418
• N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]-2-oxochromene-3-carboxamide
• 2-oxo-N-(1-pivaloylindolin-6-yl)-2H-chromene-3-carboxamide

• Inchi： 1S/C23H22N2O4/c1-23(2,3)22(28)25-11-10-14-8-9-16(13-18(14)25)24-20(26)17-12-15-6-4-5-7-19(15)29-21(17)27/h4-9,12-13H,10-11H2,1-3H3,(H,24,26)
• InChI Key： GXCZLJSCYUILFI-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)N1C2C=C(C=CC=2CC1)NC(C1C(=O)OC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 390.15795719g/mol
• Monoisotopic Mass: 390.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.7Ų

Additional information on N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-oxo-2H-chromene-3-carboxamide

Comprehensive Analysis of N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-oxo-2H-chromene-3-carboxamide (CAS 1040644-14-1): Structure, Applications, and Research Insights

The compound N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-oxo-2H-chromene-3-carboxamide, identified by its CAS number 1040644-14-1, represents a sophisticated small molecule with a unique structural framework. This hybrid molecule combines an indole core with a coumarin derivative, linked through a carboxamide bond. Such structural complexity has garnered significant attention in pharmaceutical and materials science research due to its potential multifunctional properties. The presence of both 2,3-dihydro-1H-indole and 2H-chromene-2-one moieties suggests possible bioactivity, including kinase inhibition or fluorescence properties, which align with current trends in targeted drug discovery and optical materials.

Recent studies highlight the growing interest in heterocyclic compounds like this one, particularly those featuring indole-coumarin hybrids. Researchers are actively investigating their roles as selective enzyme inhibitors or fluorescent probes, addressing key challenges in precision medicine and diagnostic imaging. The 2,2-dimethylpropanoyl (pivaloyl) group in its structure may enhance metabolic stability—a critical factor in drug development—while the chromene carboxamide segment could contribute to π-π stacking interactions important for binding affinity. These features make CAS 1040644-14-1 a compelling subject for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-oxo-2H-chromene-3-carboxamide typically involves multi-step reactions, including amide coupling between activated coumarin-3-carboxylic acid and the amino-substituted indole intermediate. Optimization of such protocols is frequently discussed in forums focusing on green chemistry and atom economy, reflecting broader industry priorities. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography confirms the compound’s purity and conformation, essential for reproducibility in biological assays.

In the context of emerging applications, this compound’s photophysical properties (derived from its coumarin scaffold) have sparked interest in organic electronics. Researchers are exploring its potential in OLEDs or as a bioimaging agent, capitalizing on its likely tunable fluorescence. Meanwhile, computational chemists employ molecular docking simulations to predict interactions with biological targets such as cyclin-dependent kinases (CDKs) or G-protein-coupled receptors (GPCRs), topics frequently searched in AI-driven drug discovery platforms.

Regulatory and safety assessments of CAS 1040644-14-1 emphasize its non-hazardous classification under standard laboratory handling conditions. However, proper PPE and ventilation are recommended during synthesis, aligning with general laboratory safety protocols. The compound’s stability data—often queried in chemical databases—supports its storage at controlled temperatures, making it manageable for industrial-scale applications.

Future research directions may explore derivatization strategies to enhance the compound’s water solubility or target selectivity, addressing common limitations in therapeutic development. Collaborative efforts between academia and industry could accelerate its translation into practical solutions, whether as a pharmacophore or functional material. With its dual indole-coumarin architecture, 1040644-14-1 exemplifies the innovation driving modern molecular design.